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Compound of Interest

Compound Name: Apernyl

CAS No.: 57762-41-1

Cat. No.: B1228721

Get Quote

For immediate release – Proper management and disposal of pharmaceutical products are

paramount to ensuring laboratory safety and environmental protection. This document provides

essential, step-by-step guidance for the safe disposal of Apernyl®, a dental analgesic

containing acetylsalicylic acid. Adherence to these procedures is critical for researchers,

scientists, and drug development professionals to maintain a safe and compliant laboratory

environment.

Apernyl®, and its primary active ingredient acetylsalicylic acid, are classified as harmful if

swallowed and must be managed as hazardous waste.[1] Improper disposal, such as

discarding with regular trash or flushing down the drain, is prohibited and can lead to

environmental contamination.[1][2]

Safety and Hazard Information
A safety data sheet (SDS) for "Apernyl mit Acetylsalicylsäure" designates the product as "Xn

Harmful" with the risk phrase "R22: Harmful if swallowed".[1] More recent classifications for its

active ingredient, acetylsalicylic acid, include "Acute toxicity, Oral (Category 4), H302".[3][4]
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The safety phrase S60, "This material and its container must be disposed of as hazardous

waste," underscores the importance of proper disposal procedures.[1]

Hazard
Classification

Code Description Source

Acute Toxicity (Oral) Category 4 Harmful if swallowed [3][4]

Skin Irritation Category 2 Causes skin irritation [3]

Eye Irritation Category 2A
Causes serious eye

irritation
[3]

Specific Target Organ

Toxicity
Category 3

May cause respiratory

irritation
[3]

Experimental Protocol: Disposal of Apernyl® Waste
This protocol outlines the approved procedure for the collection and disposal of Apernyl®
waste in a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Apernyl® waste, all personnel must

wear appropriate PPE, including:

Safety goggles

Chemical-resistant nitrile gloves

Laboratory coat

2. Waste Segregation:

Do not mix Apernyl® waste with non-hazardous laboratory trash or other waste streams.[4]

Establish a designated hazardous waste collection container specifically for Apernyl® and

other pharmaceutical waste. This container should be clearly labeled as "Hazardous

Pharmaceutical Waste."

3. Solid Waste Disposal:
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This category includes unused or expired Apernyl® dental sticks, as well as contaminated

consumables such as gloves, pipette tips, and absorbent paper.

Carefully place all solid Apernyl® waste into the designated, sealed, and properly labeled

hazardous waste container.[5]

4. Liquid Waste Disposal:

Should Apernyl® be dissolved in a solvent for experimental purposes, collect all resulting

solutions in a separate, leak-proof container labeled "Hazardous Liquid Pharmaceutical

Waste."

Do not pour any liquid waste containing Apernyl® down the drain.[1][2]

5. Container Management:

Empty Apernyl® containers are also considered hazardous waste and must be disposed of

in the same manner as the product itself.[1][6]

Ensure all waste containers are kept securely closed when not in use.

6. Storage and Collection:

Store the hazardous waste container in a designated, secure area away from general

laboratory traffic.

Arrange for the collection of the hazardous waste by a licensed professional waste disposal

service.[3][5][6] Adhere to all local, state, and federal regulations for hazardous waste

disposal.[6]
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Start: Apernyl® Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste

Solid Waste
(Unused product, contaminated items)

Identify Type

Liquid Waste
(Solutions containing Apernyl®)

Identify Type

3a. Collect in Labeled
Hazardous Waste Container

3b. Collect in Labeled, Leak-proof
Liquid Waste Container

4. Store Securely in
Designated Area

5. Arrange for Professional
Hazardous Waste Disposal

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Apernyl® waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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